4-(4-fluorophenyl)-1-methyl-6-[2-(piperidin-1-yl)ethyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

Specification

• CAS No.: 853108-16-4
• Molecular Formula: C20H25FN4O2
• Molecular Weight: 372.444
• IUPAC Name: 4-(4-fluorophenyl)-1-methyl-6-(2-piperidin-1-ylethyl)-4,7-dihydro-3H-pyrrolo[3,4-d]pyrimidine-2,5-dione
• Standard InChI: InChI=1S/C20H25FN4O2/c1-23-16-13-25(12-11-24-9-3-2-4-10-24)19(26)17(16)18(22-20(23)27)14-5-7-15(21)8-6-14/h5-8,18H,2-4,9-13H2,1H3,(H,22,27)
• Standard InChI Key: TWQFHMCEYSFRAR-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(NC1=O)C3=CC=C(C=C3)F)C(=O)N(C2)CCN4CCCCC4

Introduction

The compound 4-(4-fluorophenyl)-1-methyl-6-[2-(piperidin-1-yl)ethyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a complex organic molecule featuring a pyrrolopyrimidine core with a piperidine side chain and a fluorophenyl group. This compound is part of a broader class of heterocyclic compounds that have garnered interest in pharmaceutical and chemical research due to their diverse biological activities.

Synthesis and Availability

This compound is available as a screening compound from ChemDiv, indicating its potential use in drug discovery and chemical biology research. The synthesis of such compounds typically involves multi-step reactions involving the formation of the pyrrolopyrimidine core and subsequent modification with the piperidine and fluorophenyl groups.

Biological Activity and Potential Applications

While specific biological activity data for this compound are not detailed in the available sources, compounds with similar structures have been explored for their potential in drug discovery, particularly in areas such as neuroscience and oncology. The presence of a piperidine ring and a fluorophenyl group suggests potential interactions with biological targets that recognize these motifs.

Research Findings and Future Directions

Research on compounds like 4-(4-fluorophenyl)-1-methyl-6-[2-(piperidin-1-yl)ethyl]-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione is ongoing, with a focus on understanding their pharmacological profiles and optimizing their structures for therapeutic applications. Future studies may involve in vitro and in vivo testing to assess efficacy and safety.